3,5-dichloro-N-(3,4-dimethoxybenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethoxybenzamide
Description
This benzamide derivative features a complex structure with multiple functional groups:
- 3,5-Dichloro substitution on the benzamide core, enhancing electrophilic interactions.
- 3,4-Dimethoxybenzyl moiety, which may improve solubility and receptor binding.
- 1,1-Dioxidotetrahydrothiophen-3-yl group, a sulfone-containing heterocycle that influences metabolic stability and electronic properties.
Properties
Molecular Formula |
C22H25Cl2NO6S |
|---|---|
Molecular Weight |
502.4 g/mol |
IUPAC Name |
3,5-dichloro-N-[(3,4-dimethoxyphenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-4-ethoxybenzamide |
InChI |
InChI=1S/C22H25Cl2NO6S/c1-4-31-21-17(23)10-15(11-18(21)24)22(26)25(16-7-8-32(27,28)13-16)12-14-5-6-19(29-2)20(9-14)30-3/h5-6,9-11,16H,4,7-8,12-13H2,1-3H3 |
InChI Key |
ULPHWSAURSHIGP-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)C(=O)N(CC2=CC(=C(C=C2)OC)OC)C3CCS(=O)(=O)C3)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
Mechanistic Insights:
- While etobenzanid and sulfentrazone act via disruption of plant cellular processes, the target compound’s dual N-substituents (dimethoxybenzyl and sulfone) suggest a unique mode of action, possibly targeting multiple enzymes or receptors.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
